Cas no 100949-04-0 (1h-cinnolin-5-one)

1h-cinnolin-5-one structure
1h-cinnolin-5-one structure
Product Name:1h-cinnolin-5-one
CAS No:100949-04-0
MF:C8H6N2O
MW:146.14604139328
CID:1127590
PubChem ID:135755309
Update Time:2025-04-20

1h-cinnolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 1h-cinnolin-5-one
    • 5-Cinnolinol
    • ACMC-20m3zr
    • CTK0G8542
    • SureCN9569732
    • SureCN276369
    • cinnolin-5-ol
    • 5-Cinnolinol; ACMC-20m3zr; CTK0G8542; SureCN9569732; SureCN276369; cinnolin-5-ol;
    • cinnoline, 5-hydroxy-
    • ZZVUPNFZGYTAAN-UHFFFAOYSA-N
    • NoName_805
    • Cinnolin-5(1H)-one
    • 100949-04-0
    • SCHEMBL276369
    • 5-Hydroxycinnoline
    • DTXSID00901669
    • SCHEMBL9569732
    • DTXSID50617627
    • Inchi: 1S/C8H6N2O/c11-8-3-1-2-7-6(8)4-5-9-10-7/h1-5,11H
    • InChI Key: ZZVUPNFZGYTAAN-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=C1C=CN=N2

Computed Properties

  • Exact Mass: 146.04808
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • PSA: 41.46

1h-cinnolin-5-one Related Literature

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